Cas no 2228190-56-3 ({1-(2,3-dimethylphenyl)methylcyclopropyl}methanol)

• Product Name: {1-(2,3-dimethylphenyl)methylcyclopropyl}methanol
• CAS No: 2228190-56-3
• MF: C₁₃H₁₈O
• MW: 190.281424045563
• CID: 6141626
• PubChem ID: 165899586
• Update Time: 2025-06-14

{1-(2,3-dimethylphenyl)methylcyclopropyl}methanol Chemical and Physical Properties

Names and Identifiers

• {1-(2,3-dimethylphenyl)methylcyclopropyl}methanol
• {1-[(2,3-dimethylphenyl)methyl]cyclopropyl}methanol
• EN300-1812830
• 2228190-56-3

• Inchi： 1S/C13H18O/c1-10-4-3-5-12(11(10)2)8-13(9-14)6-7-13/h3-5,14H,6-9H2,1-2H3
• InChI Key： DFFGECMMMURZIT-UHFFFAOYSA-N
• SMILES： OCC1(CC2C=CC=C(C)C=2C)CC1

Computed Properties

• Exact Mass: 190.135765193g/mol
• Monoisotopic Mass: 190.135765193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 20.2Ų

Additional information on {1-(2,3-dimethylphenyl)methylcyclopropyl}methanol

Comprehensive Overview of {1-(2,3-dimethylphenyl)methylcyclopropyl}methanol (CAS No. 2228190-56-3): Properties, Applications, and Industry Insights

{1-(2,3-dimethylphenyl)methylcyclopropyl}methanol (CAS No. 2228190-56-3) is a specialized organic compound gaining attention in pharmaceutical and agrochemical research due to its unique structural features. The molecule combines a cyclopropylmethanol core with a 2,3-dimethylphenyl substituent, offering a versatile scaffold for drug discovery and material science applications. As researchers increasingly focus on small-molecule modulators and bioactive intermediates, this compound has emerged as a promising candidate for targeted therapeutic development.

The growing interest in cyclopropane-containing compounds like {1-(2,3-dimethylphenyl)methylcyclopropyl}methanol stems from their remarkable metabolic stability and spatial geometry. Recent studies highlight how the strained ring system of cyclopropane enhances binding affinity to biological targets while maintaining favorable pharmacokinetic properties. This aligns with current industry trends favoring three-dimensional molecular architectures over flat aromatic systems in medicinal chemistry.

From a synthetic chemistry perspective, CAS 2228190-56-3 represents an interesting case study in sterically hindered alcohol preparation. The presence of both the dimethylphenyl group and cyclopropyl ring creates synthetic challenges that have spurred innovation in asymmetric catalysis and protective group strategies. These methodological advances are particularly relevant given the pharmaceutical industry's push toward chiral building blocks for enantioselective drug synthesis.

Analytical characterization of {1-(2,3-dimethylphenyl)methylcyclopropyl}methanol reveals distinctive spectroscopic signatures. Nuclear magnetic resonance (NMR) studies show characteristic splitting patterns for the cyclopropyl protons, while mass spectrometry typically displays a molecular ion peak consistent with the C₁₃H₁₈O formula. Such analytical data is crucial for quality control in high-value chemical production, especially as regulatory requirements for impurity profiling become more stringent worldwide.

The compound's potential extends beyond pharmaceuticals into specialty materials development. The hydroxymethyl group serves as a handle for polymerization or derivatization, making CAS 2228190-56-3 a candidate for creating functionalized polymers with tailored properties. This aligns with growing market demand for performance additives in coatings, adhesives, and advanced composites where controlled hydrophobicity and stereochemistry are critical.

Environmental and safety considerations for {1-(2,3-dimethylphenyl)methylcyclopropyl}methanol follow standard protocols for organoalcohol compounds. While not classified as hazardous under current regulations, proper handling procedures should be maintained, particularly regarding oxygen-sensitive functionalities. The compound's biodegradation potential and ecotoxicological profile are subjects of ongoing investigation as part of broader green chemistry initiatives in industrial chemical development.

Market analysts note increasing patent activity surrounding cyclopropylmethanol derivatives, with CAS 2228190-56-3 appearing in several recent applications related to kinase inhibitors and G-protein-coupled receptor modulators. This reflects the pharmaceutical industry's continued investment in novel heterocyclic systems as privileged structures for drug discovery. The compound's commercial availability through custom synthesis providers has made it more accessible for academic and industrial research programs.

Future research directions for {1-(2,3-dimethylphenyl)methylcyclopropyl}methanol may explore its utility in catalytic asymmetric transformations or as a precursor to sterically demanding ligands for transition metal complexes. The compound's structural features position it well for investigations into conformational restriction strategies—a hot topic in contemporary medicinal chemistry aimed at improving drug selectivity and reducing off-target effects.